Cefazolin sodium

Description

Cefazolin, also known as cefazoline or cephazolin, is a first-generation cephalosporin antibiotic used to treat various bacterial infections . It is effective against infections, including cellulitis, urinary tract infections, pneumonia, endocarditis, joint infections, and biliary tract infections . Cefazolin is also administered to prevent group B streptococcal disease around delivery and before surgical procedures . Administered via injection into a muscle or vein, cefazolin functions by disrupting the bacteria's cell wall . It has broad-spectrum antibiotic action due to inhibition of bacterial cell wall synthesis .

Commonly known under brand names such as Kefzol and Ancef, cefazolin is available in powder form for injection . Dosages vary based on the type and severity of the infection, ranging from 250 mg to 2 g administered intravenously every 6 to 12 hours . For surgical prophylaxis, cefazolin is often the preferred drug . While generally safe, common side effects include diarrhea, vomiting, yeast infections, and allergic reactions . Although historically contraindicated for patients with penicillin allergies, recent studies suggest it is safe for most patients, including those with known penicillin allergies .

Cefazolin sodium is a semi-synthetic cephalosporin analog that attains high serum levels and is excreted quickly via the urine . Similar to cefazolin, cefazolin sodium is a broad-spectrum antibiotic that inhibits bacterial cell wall synthesis, effectively treating blood, skin, respiratory, and urinary tract infections . Other cephalosporins, like Cephalexin, also belong to the first-generation class and are used to treat similar bacterial infections . Cefazolin was patented in 1967 and came into commercial use in 1971 and is listed on the World Health Organization's List of Essential Medicines .

• CAS No.: 27164-46-1
• Product Name: Cefazolin sodium
• Molecular Formula: C14H14N8NaO4S3
• Molecular Weight: 477.5 g/mol
• IUPAC Name: (6R,7R)-3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-8-oxo-7-[[2-(tetrazol-1-yl)acetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Standard InChI: InChI=1S/C14H14N8O4S3.Na/c1-6-17-18-14(29-6)28-4-7-3-27-12-9(11(24)22(12)10(7)13(25)26)16-8(23)2-21-5-15-19-20-21;/h5,9,12H,2-4H2,1H3,(H,16,23)(H,25,26);/t9-,12-;/m1./s1
• Standard InChIKey: BXZNAOVMWGRSJT-WYUVZMMLSA-N
• SMILES: CC1=NN=C(S1)SCC2=C(N3C(C(C3=O)NC(=O)CN4C=NN=N4)SC2)C(=O)O.[Na+]
• Canonical SMILES: CC1=NN=C(S1)SCC2=C(N3C(C(C3=O)NC(=O)CN4C=NN=N4)SC2)C(=O)O.[Na]
• Appearance: White to off-white powder
• Purity: >97.0%(LC)(T)
• Synonyms: sodium;(6R,7R)-3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-8-oxo-7-[[2-(tetrazol-1-yl)acetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate Ancef Cefamedin Cefamezine Cefazolin Cefazolin Sodium Cephamezine Cephazolin Cephazolin Sodium Cep
• PubChem Compound: 9869685
• Last Modified: Aug 15 2023